Cas no 211564-07-7 (tert-butyl N-(2-methoxy-5-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(2-methoxy-5-nitrophenyl)carbamate
• CAS No: 211564-07-7
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• MDL: MFCD11869809
• CID: 1398941
• PubChem ID: 45790233
• Update Time: 2025-04-20

tert-butyl N-(2-methoxy-5-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-methoxy-5-nitrophenyl)-, 1,1-dimethylethyl ester
• (2-Methoxy-5-nitro-phenyl)-carbamic acid tert-butyl ester
• tert-butyl N-(2-methoxy-5-nitrophenyl)carbamate
• 211564-07-7
• 1,1-dimethylethyl [2-(methyloxy)-5-nitrophenyl]carbamate
• tert-Butyl (2-methoxy-5-nitrophenyl)carbamate
• DA-08256
• SCHEMBL6349776
• (2-Methoxy-5-nitrophenyl)carbamic acid tert-butyl ester
• EN300-112441
• tert-butyl 2-methoxy-5-nitrophenylcarbamate
• F78589
• AKOS014476052
• NJVVRQJZVBDDFE-UHFFFAOYSA-N

• MDL： MFCD11869809
• Inchi： 1S/C12H16N2O5/c1-12(2,3)19-11(15)13-9-7-8(14(16)17)5-6-10(9)18-4/h5-7H,1-4H3,(H,13,15)
• InChI Key： NJVVRQJZVBDDFE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.10598
• Monoisotopic Mass: 268.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 90.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters